Cas no 32322-73-9 (N-(sec-Butyl)-2-chloroacetamide)

• Product Name: N-(sec-Butyl)-2-chloroacetamide
• CAS No: 32322-73-9
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD00791326
• CID: 293558
• PubChem ID: 3138632
• Update Time: 2025-04-19

N-(sec-Butyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(1-methylpropyl)-
• N-(sec-Butyl)-2-chloroacetamide
• N-butan-2-yl-2-chloroacetamide
• (+-)-N-sec-Butyl-2-chlor-acetamid
• 2-chloro-N-(1-methylpropyl)-acetamide
• 2-chloro-N-(methylpropyl)acetamide
• 2-chloro-N-(sec-butyl)acetamide
• Chlor-essigsaeure-sec-butylamid
• chloro-acetic acid sec-butylamide
• N-(butan-2-yl)-2-chloroacetamide
• N-(chloroacetyl)sec-butylamine
• N-sec-butyl-2-chloracetamide
• SCHEMBL4821600
• AKOS000266057
• Z56853748
• FT-0679566
• CS-0307562
• VS-01403
• MFCD00791326
• NQOKLKIMNNTVAC-UHFFFAOYSA-N
• EN300-01971
• AKOS016051262
• 32322-73-9
• N-sec-Butyl-2-chloroacetamide
• DTXSID50389711
• ALBB-009490
• BBL003704
• STK501922
• Acetamide, 2-chloro-N-(1-methylpropyl)-

• MDL： MFCD00791326
• Inchi： 1S/C6H12ClNO/c1-3-5(2)8-6(9)4-7/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： NQOKLKIMNNTVAC-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)CC)=O

Computed Properties

• Exact Mass: 149.06100
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.0823 (rough estimate)
• Melting Point: 45.5°C
• Refractive Index: 1.5618 (estimate)
• PSA: 29.10000
• LogP: 1.53080

N-(sec-Butyl)-2-chloroacetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides